Cas no 2157282-37-4 (benzyl N-[1-(dimethylamino)-3-hydroxypropan-2-yl]carbamate)

• Product Name: benzyl N-[1-(dimethylamino)-3-hydroxypropan-2-yl]carbamate
• CAS No: 2157282-37-4
• MF: C₁₃H₂₀N₂O₃
• MW: 252.309503555298
• CID: 5952312
• PubChem ID: 165933574
• Update Time: 2025-05-25

benzyl N-[1-(dimethylamino)-3-hydroxypropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[1-(dimethylamino)-3-hydroxypropan-2-yl]carbamate
• EN300-7134767
• 2157282-37-4

• Inchi： 1S/C13H20N2O3/c1-15(2)8-12(9-16)14-13(17)18-10-11-6-4-3-5-7-11/h3-7,12,16H,8-10H2,1-2H3,(H,14,17)
• InChI Key： DQIHBCQCJXHXRR-UHFFFAOYSA-N
• SMILES： OCC(CN(C)C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 252.14739250g/mol
• Monoisotopic Mass: 252.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 61.8Ų

Additional information on benzyl N-[1-(dimethylamino)-3-hydroxypropan-2-yl]carbamate

Introduction to Benzyl N-[1-(dimethylamino)-3-hydroxypropan-2-yl]carbamate (CAS No. 2157282-37-4)

Benzyl N-[1-(dimethylamino)-3-hydroxypropan-2-yl]carbamate, a compound with the chemical formula C₁₂H₁₇N₂O₃, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2157282-37-4, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a benzyl group, a dimethylamino side chain, and a hydroxypropan-2-yl moiety makes this compound a versatile intermediate in the synthesis of various pharmacologically active agents.

The benzyl group in Benzyl N-[1-(dimethylamino)-3-hydroxypropan-2-yl]carbamate contributes to the compound's solubility and stability, making it an attractive candidate for further derivatization. The dimethylamino group enhances the compound's basicity, which can be crucial in certain pharmacological contexts where protonation states play a role in bioavailability and receptor binding. Additionally, the hydroxypropan-2-yl moiety introduces a hydrophilic character, which can influence the compound's solubility profile and interactions with biological targets.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of drugs targeting various diseases, including neurological disorders, infectious diseases, and cancer. The structural features of Benzyl N-[1-(dimethylamino)-3-hydroxypropan-2-yl]carbamate make it a promising candidate for further investigation in these areas.

One of the most exciting aspects of Benzyl N-[1-(dimethylamino)-3-hydroxypropan-2-yl]carbamate is its potential application in the development of new therapeutic agents. Researchers have been exploring its use as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The unique combination of functional groups in this compound allows for selective modifications that can tailor its biological activity to specific therapeutic needs.

Recent studies have demonstrated the efficacy of carbamate derivatives in modulating enzyme activity and receptor interactions. For instance, modifications to the benzyl N-[1-(dimethylamino)-3-hydroxypropan-2-yl]carbamate structure have shown promise in inhibiting specific kinases involved in tumor growth and progression. These findings highlight the importance of this compound as a scaffold for developing novel anticancer agents.

The hydroxypropan-2-yl group in Benzyl N-[1-(dimethylamino)-3-hydroxypropan-2-yl]carbamate also plays a crucial role in its biological activity. This moiety can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. Such interactions are essential for designing drugs that can effectively interact with their intended targets while minimizing off-target effects.

In addition to its potential in oncology, Benzyl N-[1-(dimethylamino)-3-hydroxypropan-2-yl]carbamate has shown promise in other therapeutic areas. For example, derivatives of this compound have been investigated for their antimicrobial properties. The structural features that contribute to its kinase inhibition activity can be leveraged to develop new antibiotics that target resistant bacterial strains.

The synthesis of Benzyl N-[1-(dimethylamino)-3-hydroxypropan-2-yl]carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and enzymatic catalysis, have been employed to achieve efficient and scalable production. These methods not only enhance the efficiency of the synthesis but also minimize waste generation, aligning with green chemistry principles.

The pharmacokinetic properties of Benzyl N-[1-(dimethylamino)-3-hydroxypropan-2-yl]carbamate are another area of interest for researchers. Studies have shown that modifications to its structure can significantly impact its absorption, distribution, metabolism, and excretion (ADME) profiles. By optimizing these properties, it is possible to enhance drug bioavailability and reduce toxicity, leading to more effective therapeutic outcomes.

In conclusion, Benzyl N-[1-(dimethylamino)-3-hydroxypropan-2-yl]carbamate (CAS No. 2157282-37-4) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, highlighting its importance as a building block in medicinal chemistry.